Tert-butyl 4-[(2S,3R)-3-(prop-2-enoylamino)oxolan-2-yl]piperidine-1-carboxylate

• IUPAC Name: tert-butyl 4-[(2S,3R)-3-(prop-2-enoylamino)oxolan-2-yl]piperidine-1-carboxylate
• InChI: InChI=1S/C17H28N2O4/c1-5-14(20)18-13-8-11-22-15(13)12-6-9-19(10-7-12)16(21)23-17(2,3)4/h5,12-13,15H,1,6-11H2,2-4H3,(H,18,20)/t13-,15+/m1/s1
• InChI Key: XYIBKJHQRHHREA-HIFRSBDPSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)C2C(CCO2)NC(=O)C=C
• Isomeric SMILES: CC(C)(C)OC(=O)N1CCC(CC1)[C@H]2[C@@H](CCO2)NC(=O)C=C
• Molecular Formula: C17H28N2O4
• Molecular Weight: 324.4 g/mol

Description

The compound “Tert-butyl 4-[(2S,3R)-3-(prop-2-enoylamino)oxolan-2-yl]piperidine-1-carboxylate” is a complex organic molecule. It contains several functional groups, including a tert-butyl group, a piperidine ring, an oxolane ring, and a carboxylate ester group.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple rings and functional groups. The stereochemistry at the 2S,3R positions indicates the presence of chiral centers, which could have implications for the compound’s physical properties and biological activity.

Chemical Reactions Analysis

The tert-butyl group in this compound could potentially be involved in various chemical reactions. For example, it could undergo elimination reactions under certain conditions. The carboxylate ester group could also participate in reactions such as hydrolysis or transesterification.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by its molecular structure. For example, the presence of the polar carboxylate ester group could impact its solubility in various solvents.

Future Directions

Future research on this compound could involve exploring its synthesis, investigating its physical and chemical properties, and studying its potential biological activity.